Cas no 10030-85-0 (L(+)-Rhamnose monohydrate)

• Product name: L(+)-Rhamnose monohydrate
• CAS No: 10030-85-0
• MF: C₆H₁₄O₆
• MW: 182.1718
• MDL: MFCD00150842
• CID: 48310
• PubChem ID: 20849066

L(+)-Rhamnose monohydrate Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5S)-2,3,4,5-Tetrahydroxyhexanal hydrate
• L-(+)-Rhamnose monohydrate
• 6-Deoxy-L(+)-mannose monohydrate
• L-(+)-Rhamnose Hydrate
• 6-Deoxy-L-mannose Monohydrate
• L(+)-Rhamnose monohydrate
• L-Rhamnose
• L-Rhamnose Monohydra
• L-Rhamnose monohydrate
• RHAMNOSE MONOHYDRATE, L-(+)-(RG) PrintBack
• 6-Deoxy-L(+)-mannose
• 6-Deoxy-L-mannose
• ISODULCIT
• ISODULCIT MONOHYDRATE
• L(+)Rhamnopyranose
• L-(+)-RHAMNOSE
• L(+)-Rhamnose monohy
• L-RHA H2O
• L-Rhamnegin
• L-rhamnose hydrate
• RHAMNOSE,L-(+)
• RHAMNOSE,L-(+)-(RG)
• Rhamnose,monohydrate
• (2R,3R,4S,5S)
• RHAMNOSE, L-(+)-
• RHAMNOSE, L-(+)-(RG)
• L-Mannose, 6-deoxy-, monohydrate
• L-Mannose, 6-deoxy-, hydrate (1:1)
• 8FBR580ITD
• rhamnose hydrate
• L-rha hydrate
• AK114626
• a-L-Rhamnose monohydrate
• Jsp000088
• BIK9015
• 6-DEOXY-L-MANNOSE HYDRATE
• CBDCDOTZPYZPRO-DEZHIRTDSA-N
• GC1712
• Rhamnose monohydrate

• MDL： MFCD00150842
• Inchi： 1S/C6H12O5.H2O/c1-3(8)5(10)6(11)4(9)2-7;/h2-6,8-11H,1H3;1H2/t3-,4-,5-,6-;/m0./s1
• InChI Key： CBDCDOTZPYZPRO-DEZHIRTDSA-N
• SMILES： O([H])[C@@]([H])([C@]([H])(C([H])([H])[H])O[H])[C@]([H])([C@]([H])(C([H])=O)O[H])O[H].O([H])[H]
• BRN： 3912643

Computed Properties

• Exact Mass: 182.07900
• Monoisotopic Mass: 182.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 99

Experimental Properties

• Color/Form: White crystals.
• Density: 1.47
• Melting Point: 90.0 to 95.0 deg-C
• Boiling Point: 323.9℃ at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.593
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: 300 g/L (20 ºC)
• Stability/Shelf Life: Stable at RT
• PSA: 107.22000
• LogP: -2.41550
• Solubility: Dissolve in water 0.1g/ml transparent 300g/l (20 ℃). Slightly soluble in ethanol.
• Merck: 8172
• Specific Rotation: 8.2 º (c=4.5,H2O)
• Vapor Pressure: No data available

L(+)-Rhamnose monohydrate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature

L(+)-Rhamnose monohydrate Customs Data

• HS CODE：29400010
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on L(+)-Rhamnose monohydrate

Introduction to L(+)-Rhamnose monohydrate (CAS No. 10030-85-0)

L(+)-Rhamnose monohydrate, with the chemical formula C₆H₁₂O_6·H₂O, is a naturally occurring monosaccharide belonging to the hexose family. It is the L-enantiomer of rhamnose and is commonly found in various plants, particularly in the form of rhamnogalacturonan, a key component of pectin. The monohydrate form indicates that each molecule of L(+)-rhamnose is associated with one water molecule, which can influence its solubility and stability. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties.

The CAS No. 10030-85-0 uniquely identifies this compound in scientific literature and industrial applications. Its stereochemistry, specifically the L-form, is crucial for its biological activity, as enantiomers often exhibit different interactions with biological targets. L(+)-Rhamnose monohydrate is particularly recognized for its role as a precursor in synthesizing complex carbohydrates and as a ligand in enzyme inhibition studies.

In recent years, research on L(+)-Rhamnose monohydrate has expanded into several promising areas. One notable application is in the development of glycosylation inhibitors, which are essential for understanding and modulating cellular processes. For instance, studies have shown that derivatives of L-rhamnose can interfere with the activity of glycosyltransferases, enzymes responsible for attaching carbohydrates to proteins and lipids. This has implications in diseases where aberrant glycosylation occurs, such as cancer and inflammatory disorders.

Another emerging field involves the use of L(+)-Rhamnose monohydrate in neuroscience research. Emerging evidence suggests that certain carbohydrates, including rhamnose derivatives, may influence neural signaling pathways. The ability of L-rhamnose to cross the blood-brain barrier makes it a candidate for developing novel therapeutic agents targeting neurological conditions. Additionally, its structural similarity to other sugars like glucose and galactose allows it to serve as a substrate for various metabolic pathways, making it a valuable tool in metabolic studies.

The pharmaceutical industry has also explored L(+)-Rhamnose monohydrate as an excipient in drug formulations. Its ability to enhance drug solubility and stability makes it useful in formulating oral and injectable medications. Furthermore, its low toxicity profile and biocompatibility have led to its inclusion in several clinical trials as a safe carrier for bioactive compounds.

Recent advancements in synthetic chemistry have enabled the production of modified versions of L(+)-Rhamnose monohydrate, expanding its utility further. For example, acylated or alkylated derivatives of rhamnose exhibit enhanced bioavailability and targeted delivery properties. These modifications are being investigated for their potential in delivering therapeutic agents more efficiently to specific tissues or organs.

The agrochemical sector has also shown interest in L(+)-Rhamnose monohydrate, leveraging its role as a plant-derived compound to develop environmentally friendly pesticides and growth regulators. Its natural origin aligns with the growing demand for sustainable agricultural practices, making it a promising candidate for eco-conscious formulations.

In conclusion, L(+)-Rhamnose monohydrate (CAS No. 10030-85-0) is a versatile compound with significant applications across multiple scientific disciplines. Its unique structural properties, coupled with recent advancements in synthetic biology and drug development, position it as a valuable asset in both academic research and industrial applications. As our understanding of carbohydrate chemistry continues to evolve, the potential uses of L(+)-Rhamnose monohydrate are likely to expand even further.